Cas no 147657-22-5 (Calcipotriol monohydrate)

• Product Name: Calcipotriol monohydrate
• CAS No: 147657-22-5
• MF: C₂₇H₄₂O₄
• MW: 430.619988918304
• CID: 105217
• PubChem ID: 49800068
• Update Time: 2025-05-20

Calcipotriol monohydrate Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-,hydrate (1:1), (1R,3S,5Z)-
• 1,3-Cyclohexanediol,5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4
• Calcipotriol (monohydrate)
• Calcipotriol monohydrate
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-Cyclohexanediol hydrate
• (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1α,3β,24-triol
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(1R,2E,4S)-4-cyclopropyl-4-hydroxy-1-methyl-2-buten-1-yl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylene-1,3-Cyclohexanediol monohydrate
• CALCIPOTRIENE HYDRATE
• calcipotriene
• Calcipotriene monohydrate
• S7499TYY6G
• Calcipotriol hydrate
• Dovonex (TN)
• (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol;hydrate
• Calcipotriol (hydrate)
• Calcipotriol hydrate (JAN)
• C27H40O3.H2O
• 1652AH
• AK
• EX-A4430A
• CALCIPOTRIENE HYDRATE COMPONENT OF ENSTILAR
• (1S,3R,5Z,7E,22E,24S)-26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene-1,3,24-triol hydrate
• TACLONEX COMPONENT CALCIPOTRIENE HYDRATE
• (1R,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((2R,5S,E)-5-cyclopropyl-5-hydroxypent-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol hydrate
• AKOS025312514
• CS-0812
• ENSTILAR COMPONENT CALCIPOTRIENE HYDRATE
• HY-10001A
• D10198
• CHEBI:90861
• CALCIPOTRIOL MONOHYDRATE [WHO-DD]
• 9,10-SECOCHOLA-5,7,10(19),22-TETRAENE-1,3,24-TRIOL, 24-CYCLOPROPYL-, (1.ALPHA.,3.BETA.,5Z,7E,22E,24S)-, MONOHYDRATE
• Calcipotriol hydrate, >=98% (HPLC)
• SCHEMBL465450
• CALCIPOTRIENE HYDRATE COMPONENT OF TACLONEX
• MS-27664
• 147657-22-5
• CALCIPOTRIOL HYDRATE [JAN]
• CALCIPOTRIOL MONOHYDRATE [EP MONOGRAPH]
• Q27162836
• CALCIPOTRIENE HYDRATE [ORANGE BOOK]
• CALCIPOTRIENE MONOHYDRATE [USP MONOGRAPH]
• UNII-S7499TYY6G
• A902099
• MC-903 HYDRATE
• XBKHACNRWFKJNC-MANNPBRJSA-N

• Inchi： 1S/C27H40O3.H2O/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2;/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3;1H2/b13-6+,19-7+,21-10-;/t17-,22-,23-,24+,25-,26+,27-;/m1./s1
• InChI Key： XBKHACNRWFKJNC-MANNPBRJSA-N
• SMILES： O[C@H](/C=C/[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@]12C)C1CC1.O

Computed Properties

• Exact Mass: 430.30800
• Monoisotopic Mass: 430.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 743
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7

Experimental Properties

• Density: 1.12
• Boiling Point: 582°C at 760 mmHg
• Flash Point: 250.6°C
• Refractive Index: 1.579
• PSA: 69.92000
• LogP: 5.02630

Calcipotriol monohydrate Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGII
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives